Cas no 898764-05-1 (4-Chloro-4'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4-Chloro-4'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898764-05-1
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• MDL: MFCD03841854
• CID: 869997
• PubChem ID: 24724629
• Update Time: 2025-04-19

4-Chloro-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 4-CHLORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• (4-Chlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• (4-Chlorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 4-CHLORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016020024
• DTXSID10643028
• 898764-05-1
• MFCD03841854
• 1-{[4-(4-chlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 4-Chloro-4'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03841854
• Inchi： 1S/C18H16ClNO/c19-17-9-7-16(8-10-17)18(21)15-5-3-14(4-6-15)13-20-11-1-2-12-20/h1-10H,11-13H2
• InChI Key： DQRJXPQNVVNJHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 297.0920418g/mol
• Monoisotopic Mass: 297.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3